Cas no 3648-20-2 (Diundecyl phthalate)

• Product Name: Diundecyl phthalate
• CAS No: 3648-20-2
• MF: C₃₀H₅₀O₄
• MW: 474.715610027313
• MDL: MFCD00043729
• CID: 44362
• Update Time: 2025-04-18

Diundecyl phthalate Chemical and Physical Properties

Names and Identifiers

• Diundecyl phthalate
• Di-n-undecyl phthalate
• DIUNDECYL PHTHALATE ---OILY LIQUID OR LOW MELTING SOLID, D20 0.95---
• Jayflex? L11P-E Plasticizer
• diundecyl benzene-1,2-dicarboxylate
• Jayflex L11P-E plasticizer
• 1,2-Benzenedicarboxylicacid, diundecyl ester (9CI)
• Phthalic acid, diundecyl ester (7CI,8CI)
• Undecylalcohol, phthalate (2:1) (8CI)
• Undecyl alcohol, phthalate (8CI)
• Bisoflex DUP
• DUP
• Diplast L 11
• Jayflex L 11P
• Palatinol 11
• Sansocizer DUP

• MDL： MFCD00043729
• Inchi： 1S/C30H50O4/c1-3-5-7-9-11-13-15-17-21-25-33-29(31)27-23-19-20-24-28(27)30(32)34-26-22-18-16-14-12-10-8-6-4-2/h19-20,23-24H,3-18,21-22,25-26H2,1-2H3
• InChI Key： QQVHEQUEHCEAKS-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCOC(C1C(C(OCCCCCCCCCCC)=O)=CC=CC=1)=O

Computed Properties

• Exact Mass: 474.37100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 24
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Oily, colorless and odorless liquid
• Density: 0.95 g/mL at 25 °C(lit.)
• Melting Point: 2°C
• Boiling Point: 523 °C(lit.)
• Flash Point: 241 °C
• Refractive Index: n20/D 1.48(lit.)
• PSA: 52.60000
• LogP: 9.06180
• Solubility: dissolve in water

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters